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Compound of Interest

Compound Name: 5-Methylquinoline

Cat. No.: B1294701 Get Quote

An In-depth Technical Guide to 5-
Methylquinoline
CAS Number: 7661-55-4

This technical guide provides comprehensive information on 5-Methylquinoline, including its

chemical and physical properties, safety data, and relevant experimental protocols. It is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical and Physical Properties
5-Methylquinoline is a colorless to yellow or brown oily liquid.[1][2] It is a derivative of

quinoline with a methyl group at the 5-position, which influences its reactivity and biological

activity.[3] This compound is slightly soluble in cold water but readily soluble in hot water and

most organic solvents.[3]

Table 1: Quantitative Data for 5-Methylquinoline
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Property Value Source(s)

Identifiers

IUPAC Name 5-methylquinoline [3][4]

CAS Number 7661-55-4 [1][2][3][4][5]

Molecular Formula C₁₀H₉N [1][2][3][4][5]

Molecular Weight 143.19 g/mol [2][3][4]

InChI Key
LMYVCXSKCQSIEQ-

UHFFFAOYSA-N
[3][5]

Physical Properties

Appearance
Colorless to yellow or brown

liquid
[2][3]

Melting Point 19 °C [1][2][6]

Boiling Point 257.85 - 262.7 °C [1][2]

129 °C at 2.0 kPa [1][2]

Density 1.083 g/cm³ at 20 °C [1][7]

Refractive Index 1.6219 at 20 °C [1][2]

Vapor Pressure 0.0175 mmHg at 25 °C [1]

Flash Point 104.4 - 113 °C (closed cup) [1][7][8]

Chemical Properties

pKa 5.2 at 20 °C [1][9]

Solubility

Miscible with ethanol and

ether; soluble in benzene;

slightly soluble in water.

[1][2]

Safety Data Sheet (SDS) Summary
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The following information is a summary of the key safety data for 5-Methylquinoline. Users

should always consult the full Safety Data Sheet from their supplier before handling this

chemical.

Hazard Identification:

GHS Pictograms: Warning[4]

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Primary Hazards: Irritant[4]

Toxicological Information:

Genotoxicity: 5-Methylquinoline was found to be mutagenic in Salmonella typhimurium

strain TA100 with metabolic activation at concentrations of 100 to 600 μg per plate.[10] The

toxicological properties have not been fully investigated.[7]

Handling, Storage, and Disposal:

Safe Handling: Avoid contact with skin and eyes.[7] Do not breathe vapors or mist.[7] Use

only with adequate ventilation and wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.[11] Wash hands thoroughly after handling.

[11]

Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed.

[7][11] Containers that have been opened must be carefully resealed and kept upright to

prevent leakage.[7]

Incompatible Materials: Strong oxidizing agents.[7]
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Disposal: Dispose of contents and container in accordance with all federal, state, and local

regulations.[11] Do not allow the product to enter drains.[7]

Experimental Protocols
1. Synthesis of 5-Methylquinoline via Skraup Synthesis

The Skraup synthesis is a classic method for producing quinolines. For 5-Methylquinoline, this

typically involves the reaction of an appropriately substituted aniline with glycerol in the

presence of an acid and an oxidizing agent.

Methodology:

Reactant Preparation: In a reaction vessel equipped with a reflux condenser and mechanical

stirrer, slowly add concentrated sulfuric acid to a mixture of m-toluidine (3-methylaniline) and

glycerol.

Reaction Initiation: Gently heat the mixture. The reaction is exothermic and may require

initial cooling to control the rate.

Addition of Oxidizing Agent: Add an oxidizing agent, traditionally nitrobenzene (specifically

m-nitrobenzenesulfonate is also cited), portion-wise to the heated mixture.[2]

Reflux: Heat the reaction mixture to reflux for several hours until the reaction is complete.

Monitor the progress using a suitable technique like Thin Layer Chromatography (TLC).

Workup and Neutralization: After cooling, pour the mixture into a large volume of water and

neutralize it with a base (e.g., sodium hydroxide) to precipitate the crude product. The

neutralization step should be performed carefully in an ice bath.

Purification: The crude 5-Methylquinoline is often contaminated with the 7-methyl isomer.[3]

Purify the product using steam distillation followed by fractional distillation under reduced

pressure or column chromatography to isolate the 5-Methylquinoline isomer.

2. Standard Handling Protocol

Methodology:
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Engineering Controls: Work in a well-ventilated chemical fume hood.[11] Ensure that an

eyewash station and safety shower are readily accessible.[12]

Personal Protective Equipment (PPE): Wear chemical safety goggles conforming to EN166

or NIOSH standards, chemical-resistant gloves (inspect before use), and a lab coat.[7][12] If

there is a risk of inhalation, use an approved respirator.

Dispensing: When transferring the liquid, use appropriate tools (e.g., pipette, syringe) to

avoid splashes. Keep the container tightly closed when not in use.[11]

Spill Management: In case of a spill, evacuate the area.[7] Absorb the spill with an inert

material (e.g., sand, vermiculite) and place it in a suitable, closed container for hazardous

waste disposal.[7][12]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.[12]

Skin: Remove contaminated clothing and wash the affected area with soap and plenty of

water. Seek medical attention if irritation occurs.[12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[12]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[12]

Visualizations
Caption: Workflow for the Skraup Synthesis of 5-Methylquinoline.

Caption: Logical Flow of Safety Precautions for Handling 5-Methylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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